Cas no 2180-35-0 (Benzene, 1-bromo-4-(1,1-dimethylethyl)-2,5-dimethoxy-)

• Product Name: Benzene, 1-bromo-4-(1,1-dimethylethyl)-2,5-dimethoxy-
• CAS No: 2180-35-0
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 1403876
• PubChem ID: 18788579
• Update Time: 2025-04-20

Benzene, 1-bromo-4-(1,1-dimethylethyl)-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(1,1-dimethylethyl)-2,5-dimethoxy-
• 1-bromo-4-tert-butyl-2,5-dimethoxybenzene
• 2180-35-0
• DTXSID50596281
• SCHEMBL8499602

• Inchi： 1S/C12H17BrO2/c1-12(2,3)8-6-11(15-5)9(13)7-10(8)14-4/h6-7H,1-5H3
• InChI Key： DXMNSHMTZIDFSD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)C(C)(C)C)OC

Computed Properties

• Exact Mass: 272.04121
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes